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Compound of Interest

Compound Name: Potassium tetranitroplatinate(ll)

Cat. No.: B1591241

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of potassium tetranitroplatinate(ll) (K2[Pt(NO2)4]), a key inorganic precursor in the
synthesis of platinum-based compounds. This document consolidates available data on its

molecular structure, appearance, solubility, and thermal properties, and outlines a standard
protocol for its synthesis.

Core Physical and Chemical Properties

Potassium tetranitroplatinate(ll) is a coordination complex featuring a central platinum(ll) ion

surrounded by four nitrite ligands. The compound's properties are summarized in the table
below.
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Property Value Source(s)
Molecular Formula K2[Pt(NO2)4] [1112][3]
Molecular Weight 457.30 g/mol [11[2][3]
White to yellowish crystalline
Appearance . [1114]
solid
Solubility Slightly soluble in water [3]
Melting Point Decomposes upon heating

Data not fully available in cited
Crystal Structure ] [5]
literature

The appearance of potassium tetranitroplatinate(ll) is reported with some variability in the
literature, described as a white, colorless, or bright yellow crystalline solid.[1][3][4] This
variation may be attributable to minor impurities or differences in crystal size and packing.

While the crystal structure of the hydrated form has been determined to facilitate the
interpretation of EPR and hyperfine tensors of its X-irradiated Pt(lll) complex, detailed
crystallographic data for the parent Kz[Pt(NOz)a] compound is not readily available in the
reviewed literature.[5]

Experimental Protocols
Synthesis of Potassium Tetranitroplatinate(ll)

The synthesis of potassium tetranitroplatinate(ll) is typically achieved through the
displacement of chloride ligands from potassium tetrachloroplatinate(ll) by nitrite ions in an
agueous solution.[6]

Materials:
o Potassium tetrachloroplatinate(ll) (Kz[PtCla4])
e Potassium nitrite (KNO2)

¢ Distilled water
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Procedure:

o Dissolution of Starting Material: A solution of potassium tetrachloroplatinate(ll) is prepared by
dissolving a known quantity in distilled water.

» Addition of Nitrite Source: A stoichiometric excess of potassium nitrite solution is slowly
added to the potassium tetrachloroplatinate(ll) solution with continuous stirring. The excess
nitrite ensures the complete substitution of all four chloride ligands.

e Reaction Conditions: The reaction mixture is typically heated gently to facilitate the ligand
exchange. The progress of the reaction can be monitored by a color change in the solution.

» Crystallization and Isolation: Upon completion of the reaction, the solution is allowed to cool
slowly to promote the crystallization of potassium tetranitroplatinate(ll). The resulting
crystals are then isolated by filtration.

e Washing and Drying: The isolated product is washed with a small amount of cold distilled
water to remove any unreacted starting materials and byproducts, followed by drying in a
desiccator.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of potassium
tetranitroplatinate(ll).
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Synthesis of Potassium Tetranitroplatinate(ll)
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Caption: Workflow for the synthesis of Kz2[Pt(NO2)a4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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